Cas no 2229612-00-2 (3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229612-00-2
• MF: C₁₂H₈F₄N₂O₂
• MW: 288.197736740112
• CID: 6251553
• PubChem ID: 165834621
• Update Time: 2025-11-05

3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1957785
• 2229612-00-2
• 3-[2-fluoro-5-(trifluoromethyl)phenyl]-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C12H8F4N2O2/c1-18-10(11(19)20)5-9(17-18)7-4-6(12(14,15)16)2-3-8(7)13/h2-5H,1H3,(H,19,20)
• InChI Key： HGGJOLAPMHBADO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 288.05219015g/mol
• Monoisotopic Mass: 288.05219015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid

3-2-Fluoro-5-(Trifluoromethyl)Phenyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229612-00-2) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in medicinal chemistry due to their unique structural properties and bioactivity profiles.

Recent advancements in chemical synthesis have enabled the efficient production of 3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid, making it more accessible for research purposes. The molecule's structure incorporates a pyrazole ring, a fluorinated phenyl group, and a trifluoromethyl substituent, all of which contribute to its distinctive chemical properties. These features make it an attractive candidate for exploring its potential as a drug candidate or a building block in complex molecular constructions.

One of the most promising aspects of this compound is its potential application in the development of novel therapeutic agents. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, recent studies have highlighted the ability of 3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid to inhibit certain kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders. This suggests that the compound could serve as a lead molecule for the design of more potent and selective inhibitors.

In addition to its therapeutic potential, 3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid has also been investigated for its role in agrochemical applications. Its ability to interact with specific molecular targets makes it a candidate for developing new pesticides or herbicides with improved efficacy and reduced environmental impact. Researchers have reported that this compound exhibits promising activity against certain plant pathogens, further underscoring its versatility across different domains.

The synthesis of 3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and cyclization processes. Recent optimizations in these reaction conditions have led to higher yields and better purity levels, making the synthesis more scalable for industrial applications. Moreover, green chemistry principles have been incorporated into some synthetic routes, reducing the environmental footprint associated with its production.

From a structural perspective, the presence of fluorine atoms in both the phenyl ring and the trifluoromethyl group imparts unique electronic and steric properties to the molecule. These attributes not only enhance its stability but also influence its interactions with biological systems. For example, fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and resistance to metabolic degradation.

Recent computational studies have provided deeper insights into the molecular interactions of 3-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl